Cas no 23622-24-4 (5-Chloro-1-benzothiophene-2-carbonitrile)
23622-24-4 structure
Product Name:5-Chloro-1-benzothiophene-2-carbonitrile
CAS No:23622-24-4
MF:C9H4ClNS
MW:193.652759552002
MDL:MFCD13181028
CID:1076088
PubChem ID:51072024
Update Time:2025-04-20
5-Chloro-1-benzothiophene-2-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 5-Chloro-1-benzothiophene-2-carbonitrile
- chlorobenzothiophenecarbonitrile
- FE-0709
- AKOS006336459
- DB-196399
- A918729
- J-517383
- DTXSID30679743
- 23622-24-4
- SCHEMBL23013661
- 5-chlorobenzo[b]thiophene-2-carbonitrile
- Benzo[b]thiophene-2-carbonitrile, 5-chloro-
- CS-0328264
- MFCD13181028
-
- MDL: MFCD13181028
- Inchi: 1S/C9H4ClNS/c10-7-1-2-9-6(3-7)4-8(5-11)12-9/h1-4H
- InChI Key: LEIZUMNQYDLPMJ-UHFFFAOYSA-N
- SMILES: ClC1C=CC2=C(C=1)C=C(C#N)S2
Computed Properties
- Exact Mass: 192.97500
- Monoisotopic Mass: 192.975
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52A^2
- XLogP3: 3.6
Experimental Properties
- Density: 1.42
- Boiling Point: 347.9°C at 760 mmHg
- Flash Point: 164.2°C
- Refractive Index: 1.69
- PSA: 52.03000
- LogP: 3.42638
5-Chloro-1-benzothiophene-2-carbonitrile Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-Chloro-1-benzothiophene-2-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM325047-5g |
5-Chlorobenzo[b]thiophene-2-carbonitrile |
23622-24-4 | 95% | 5g |
$879 | 2021-06-17 | |
| TRC | C047800-50mg |
5-Chloro-1-benzothiophene-2-carbonitrile |
23622-24-4 | 50mg |
$ 285.00 | 2022-06-06 | ||
| TRC | C047800-100mg |
5-Chloro-1-benzothiophene-2-carbonitrile |
23622-24-4 | 100mg |
$ 470.00 | 2022-06-06 | ||
| Matrix Scientific | 055472-500mg |
5-Chloro-1-benzothiophene-2-carbonitrile, >95% |
23622-24-4 | >95% | 500mg |
$721.00 | 2023-09-05 | |
| Matrix Scientific | 055472-1g |
5-Chloro-1-benzothiophene-2-carbonitrile, >95% |
23622-24-4 | >95% | 1g |
$910.00 | 2023-09-05 | |
| Chemenu | CM325047-1g |
5-Chlorobenzo[b]thiophene-2-carbonitrile |
23622-24-4 | 95% | 1g |
$372 | 2024-07-28 | |
| abcr | AB269778-500 mg |
5-Chloro-1-benzothiophene-2-carbonitrile, 95%; . |
23622-24-4 | 95% | 500mg |
€579.60 | 2023-05-20 | |
| abcr | AB269778-1 g |
5-Chloro-1-benzothiophene-2-carbonitrile, 95%; . |
23622-24-4 | 95% | 1g |
€906.10 | 2023-05-20 | |
| Alichem | A169004233-5g |
5-Chlorobenzo[b]thiophene-2-carbonitrile |
23622-24-4 | 95% | 5g |
$1290.42 | 2023-09-02 | |
| Alichem | A169004233-10g |
5-Chlorobenzo[b]thiophene-2-carbonitrile |
23622-24-4 | 95% | 10g |
$1575.84 | 2023-09-02 |
5-Chloro-1-benzothiophene-2-carbonitrile Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
23622-24-4 (5-Chloro-1-benzothiophene-2-carbonitrile) Related Products
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